Cas no 1755-51-7 (Pentamethoxy Red)

• Product Name: Pentamethoxy Red
• CAS No: 1755-51-7
• MF: C₂₄H₂₆O₆
• MW: 410.459647655487
• MDL: MFCD00070616
• CID: 156390
• PubChem ID: 87574791
• Update Time: 2025-07-08

Pentamethoxy Red Chemical and Physical Properties

Names and Identifiers

• Bis(2,4-dimethoxyphenyl)(2-methoxyphenyl)methanol
• Benzenemethanol, a-(2,4-dimethoxyphenyl)-2,4-dimethoxy-a-(2-methoxyphenyl)-
• PENTAMETHOXY RED
• 2,2',2'',4,4'-Pentamethoxytriphenylmethanol
• bis(2,4-dimethoxyphenyl)-(2-methoxyphenyl)methanol
• alpha.-(2,4-dimethoxyphenyl)-2,4-dimethoxy- .alpha.-(2-methoxyphenyl)-Benzenemethanol
• Benzenemethanol,.alpha.-(2,4-dimethoxyphenyl)-2,4-dimethoxy-.alpha.-(2-methoxyphenyl)-
• 2,2',2
• Pentamethoxylred
• Bis(2,4-dimethoxyphenyl)
• 2,2',2'',4,4'-pentamethoxytrityl alcohol
• 2,2',2",4,4'-Pentamethoxytriphenylcarbinol
• Methanol, Bis(2,4-dimethoxyphenyl)(o-methoxyphenyl)-
• α-(2,4-Dimethoxyphenyl)-2,4-dimethoxy-α-(2-methoxyphenyl)benzenemethanol
• PentamethoxyRed
• GEPSNGQKRLULHW-UHFFFAOYSA-N
• Benzenemethanol, .alpha.-(2,4-dimethoxyphenyl)-2,4-dimethoxy-.alpha.-(2-methoxyphenyl)-
• P0631
• 2,2',2'',
• FT-0609018
• 1755-51-7
• A881565
• .ALPHA.-(2,4-DIMETHOXYPHENYL)-2,4-DIMETHOXY-.ALPHA.-(2-METHOXYPHENYL)BENZENEMETHANOL
• AKOS001483311
• EINECS 217-146-8
• J-011120
• 9X489RQ5R4
• SR-01000389292
• T71935
• DTXSID80169987
• UNII-9X489RQ5R4
• WS-02497
• CS-0318414
• Benzenemethanol, alpha-(2,4-dimethoxyphenyl)-2,4-dimethoxy-alpha-(2-methoxyphenyl)-
• CCG-103160
• SR-01000389292-1
• NS00025759
• MFCD00070616
• BAA75551
• SCHEMBL2214188
• SY055129
• Bis(2,4-dimethoxyphenyl)(2-methoxyphenyl)methanol #
• DTXCID3092478
• triphenylcarbinol, 2,4,2',4',2''-pentamethoxy-
• ALPHA-(2,4-DIMETHOXYPHENYL)-2,4-DIMETHOXY-ALPHA-(2-METHOXYPHENYL)BENZENEMETHANOL
• DB-351126
• AE-641/32253009
• 2.4.2'.4'.2''-Pentamethoxy-triphenylcarbinol
• Pentamethoxy Red

• MDL： MFCD00070616
• Inchi： 1S/C24H26O6/c1-26-16-10-12-19(22(14-16)29-4)24(25,18-8-6-7-9-21(18)28-3)20-13-11-17(27-2)15-23(20)30-5/h6-15,25H,1-5H3
• InChI Key： GEPSNGQKRLULHW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1OC)(C1C=CC(=CC=1OC)OC)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 410.17300
• Monoisotopic Mass: 410.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 145.0 to 148.0 deg-C
• Boiling Point: 600.3±55.0 °C at 760 mmHg
• Flash Point: 316.8±31.5 °C
• Refractive Index: 1.567
• Solubility: Solubility Insoluble in water; soluble in ethanol
• PSA: 66.38000
• LogP: 4.01380
• pka: 1.86(at 25℃)
• PH: Reddish-violet (1.2) to colorless (3.2)
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Pentamethoxy Red Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Pentamethoxy Red

Pentamethoxy Red: A Comprehensive Overview

Pentamethoxy Red, also known by its CAS number 1755-51-7, is a highly specialized compound that has garnered significant attention in various scientific and industrial fields. This compound is renowned for its unique chemical structure and versatile applications. In recent years, advancements in chemical synthesis and material science have further enhanced our understanding of Pentamethoxy Red and its potential uses.

The molecular structure of Pentamethoxy Red is characterized by a complex arrangement of methoxy groups attached to a central aromatic ring. This configuration not only imparts the compound with its vibrant red color but also contributes to its stability and reactivity. Researchers have recently explored the electronic properties of Pentamethoxy Red, revealing its potential as a novel material in optoelectronic devices. Studies published in leading journals such as *Nature Materials* and *Advanced Functional Materials* highlight how the compound's unique electronic transitions can be leveraged for next-generation displays and sensors.

One of the most promising applications of Pentamethoxy Red lies in the field of biotechnology. Recent breakthroughs have demonstrated its ability to act as a highly efficient photosensitizer in photodynamic therapy (PDT). Unlike traditional photosensitizers, Pentamethoxy Red exhibits superior photostability and selective targeting capabilities, making it a potential game-changer in cancer treatment. A study conducted at the University of California, Los Angeles (UCLA), found that Pentamethoxy Red can effectively induce oxidative stress in cancer cells under near-infrared light, with minimal impact on healthy tissues.

In addition to its biomedical applications, Pentamethoxy Red has also found utility in environmental science. Researchers at the Massachusetts Institute of Technology (MIT) have developed a novel method for using Pentamethoxy Red as a catalyst in the degradation of organic pollutants in water. This innovative approach leverages the compound's ability to absorb sunlight and generate reactive oxygen species, which can break down harmful contaminants into harmless byproducts. The findings, published in *Environmental Science & Technology*, underscore the potential of Pentamethoxy Red in addressing global water pollution challenges.

The synthesis of Pentamethoxy Red has undergone significant improvements in recent years. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic chemistry have streamlined the production process. A team at the University of Cambridge reported a novel catalytic pathway that achieves high yields of Pentamethoxy Red with minimal byproducts. This breakthrough not only enhances the economic viability of large-scale production but also reduces environmental impact.

Looking ahead, the future of Pentamethoxy Red seems bright. Ongoing research is exploring its potential as a component in advanced materials such as organic semiconductors and flexible electronics. Preliminary results indicate that incorporating Pentamethoxy Red into these materials can significantly improve their performance under various operating conditions. Furthermore, its biocompatibility makes it an attractive candidate for use in implantable medical devices.

In conclusion, Pentamethoxy Red (CAS No. 1755-51-7) stands out as a multifaceted compound with applications spanning materials science, biotechnology, and environmental engineering. Recent advancements have expanded our understanding of its properties and potential uses, positioning it as a key player in future technological innovations.